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Abstract

Questinol is a naturally occurring dihydroxyanthraquinone found in various fungal species,
most notably within the genera Aspergillus and Talaromyces.[1][2][3] This molecule has
garnered interest in the scientific community for its potential therapeutic applications, including
anti-inflammatory and anti-obesity effects. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and known biological activities
of Questinol. It details the current understanding of its mechanism of action, focusing on key
signaling pathways, and outlines established experimental protocols for its isolation,
purification, and analysis. All quantitative data are presented in structured tables for clarity, and
key biological and experimental workflows are visualized using Graphviz diagrams.

Chemical Structure and Identification

Questinol is classified as a dihydroxyanthraquinone. Its core structure consists of a tricyclic
anthracene ring with two ketone groups at positions 9 and 10. The molecule is further
functionalized with hydroxyl groups at positions 1 and 6, a hydroxymethyl group at position 3,
and a methoxy group at position 8.

Table 1: Chemical Identification of Questinol
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Identifier Value Source
1,6-dihydroxy-3-
hydroxymethyl)-8-
IUPAC Name (hydroxymethy) [1]
methoxyanthracene-9,10-
dione
CAS Number 35688-09-6 [1]
Molecular Formula C16H1206 [1]

Canonical SMILES

COC1=C2C(=CC(=C1)0)C(=0
)C3=CC(=CC(=C3C2=0)0)CO

[2]

InChl Key

SNBGJGNOQURXCI-
UHFFFAOYSA-N

[1]

Physicochemical Properties

The physicochemical properties of Questinol are crucial for understanding its behavior in

biological systems and for the development of potential drug formulations.

Table 2: Physicochemical Properties of Questinol

Property

Value

Source/Method

Molecular Weight

300.26 g/mol

[1]

Physical Description

Solid, Yellow Crystal

[1]2]

Melting Point

280 - 282 °C

[1](2]

Boiling Point

630.5 £ 55.0 °C at 760 mmHg
(Predicted)

[2]

Water Solubility

0.19 g/L (Predicted)

[4]

Solubility Soluble in Ethanol, Methanol [2][5]
logP 2.34 (Predicted) [4]
pKa (Strongest Acidic) 7.32 (Predicted) [4]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Questinol
https://pubchem.ncbi.nlm.nih.gov/compound/Questinol
https://pubchem.ncbi.nlm.nih.gov/compound/Questinol
https://bio-fermen.bocsci.com/product/questinol-cas-35688-09-6-267466.html
https://pubchem.ncbi.nlm.nih.gov/compound/Questinol
https://www.benchchem.com/product/b161767?utm_src=pdf-body
https://www.benchchem.com/product/b161767?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Questinol
https://pubchem.ncbi.nlm.nih.gov/compound/Questinol
https://bio-fermen.bocsci.com/product/questinol-cas-35688-09-6-267466.html
https://pubchem.ncbi.nlm.nih.gov/compound/Questinol
https://bio-fermen.bocsci.com/product/questinol-cas-35688-09-6-267466.html
https://bio-fermen.bocsci.com/product/questinol-cas-35688-09-6-267466.html
https://foodb.ca/compounds/FDB012850
https://bio-fermen.bocsci.com/product/questinol-cas-35688-09-6-267466.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/426/557/p3029dat.pdf
https://foodb.ca/compounds/FDB012850
https://foodb.ca/compounds/FDB012850
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activities and Signaling Pathways

Questinol has demonstrated notable anti-inflammatory and anti-obesity activities. These
effects are believed to be mediated through the modulation of key cellular signaling pathways.

Anti-inflammatory Activity

Questinol has been shown to exhibit significant anti-inflammatory effects. Studies have
demonstrated that it can inhibit the production of nitric oxide (NO), prostaglandin E2 (PGE2),
and several pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-a),
interleukin-1 beta (IL-1(), and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated
macrophage cell lines.[2] The underlying mechanism is thought to involve the inhibition of the
Nuclear Factor-kappa B (NF-kB) signaling pathway, a central regulator of inflammatory
responses.
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Caption: Questinol's proposed anti-inflammatory mechanism via NF-kB pathway inhibition.

While direct studies on Questinol are limited, many flavonoids and related compounds are
known to modulate the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which
also plays a crucial role in inflammation. It is plausible that Questinol may also exert its anti-
inflammatory effects through the inhibition of key kinases in the MAPK cascade, such as p38
and JNK.

Anti-Obesity Activity
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Questinol has also been reported to possess remarkable anti-obesity activity.[2] The
mechanisms underlying this effect are likely multifaceted, involving the inhibition of
adipogenesis (the formation of fat cells) and the stimulation of lipolysis (the breakdown of
stored fats). These processes are regulated by key transcription factors such as Peroxisome
Proliferator-Activated Receptor gamma (PPARy) and CCAAT/enhancer-binding protein alpha
(C/EBPa), which are potential targets for Questinol.

Adipogenesis Lipolysis

Triglycerides
(in Adipocyte)

Preadipocyte Questinol

Inhibition Sfimulation

PPARYy / C/EBPa Lipases (e.g., HSL, ATGL)

Breakdown

Adipocyte
(Fat Storage)

Free Fatty Acids + Glycerol

Polyketide Synthase Tailoring Enzymes

(Hydroxylation, Methylation, etc.)
Malonyl-CoA (x7)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b161767?utm_src=pdf-body
https://bio-fermen.bocsci.com/product/questinol-cas-35688-09-6-267466.html
https://www.benchchem.com/product/b161767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Fungal Culture

(e.g., Aspergillus sp.)

Liquid Fermentation

!

Solvent Extraction
(e.g., Ethyl Acetate)

!

Crude Extract T

!

Column Chromatography

(Silica Gel)

Collection of Fractions T

!

TLC Analysis

ooling & Evaporation

Purified Questinol

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b161767?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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